Cas no 30951-40-7 (2,4-Cyclohexadiene-1-acetonitrile,3,5-dibromo-1,6-dihydroxy-4-methoxy-, (1R,6S)-)

2,4-Cyclohexadiene-1-acetonitrile,3,5-dibromo-1,6-dihydroxy-4-methoxy-, (1R,6S)- structure
30951-40-7 structure
Product Name:2,4-Cyclohexadiene-1-acetonitrile,3,5-dibromo-1,6-dihydroxy-4-methoxy-, (1R,6S)-
CAS No:30951-40-7
MF:C9H9Br2NO3
MW:338.980661153793
CID:313176
PubChem ID:100307
Update Time:2025-04-19

2,4-Cyclohexadiene-1-acetonitrile,3,5-dibromo-1,6-dihydroxy-4-methoxy-, (1R,6S)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Cyclohexadiene-1-acetonitrile,3,5-dibromo-1,6-dihydroxy-4-methoxy-, (1R,6S)-
    • 2-[(1R,6S)-3,5-dibromo-1,6-dihydroxy-4-methoxycyclohexa-2,4-dien-1-yl]acetonitrile
    • (-)3,5-Dibromo-1(ax),6(ax)dihydroxy-4-methoxycyclohexa-2,4-diene-1-acetonitrile
    • (-)-Aeroplysinin 1
    • AEROPLYSININ-I (RACEMIC)
    • Zamamistatin
    • (+-)-Aeroplysinin I
    • 2,4-Cyclohexadiene-1-acetonitrile, 3,5-dibromo-1,6-dihydroxy-4-methoxy-, trans-(+-)-
    • 30951-40-7
    • NSC 286160
    • (-)-Aeroplysinin I
    • 28656-91-9
    • 52153-47-6
    • Inchi: 1S/C9H9Br2NO3/c1-15-7-5(10)4-9(14,2-3-12)8(13)6(7)11/h4,8,13-14H,2H2,1H3/t8-,9-/m1/s1
    • InChI Key: BGYNLOSBKBOJJD-RKDXNWHRSA-N
    • SMILES: BrC1=C(C(=C[C@](CC#N)([C@@H]1O)O)Br)OC

Computed Properties

  • Exact Mass: 338.892872
  • Monoisotopic Mass: 336.894918
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.5
  • XLogP3: 0.5

2,4-Cyclohexadiene-1-acetonitrile,3,5-dibromo-1,6-dihydroxy-4-methoxy-, (1R,6S)- Related Literature

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